Cas no 1332529-66-4 ((2-{5-(2,4-Difluorophenoxy)methyl-1,2,4-oxadiazol-3-yl}Ethyl)methylamine Hydrochloride)

• Product Name: (2-{5-(2,4-Difluorophenoxy)methyl-1,2,4-oxadiazol-3-yl}Ethyl)methylamine Hydrochloride
• CAS No: 1332529-66-4
• MF: C₁₂H₁₄ClF₂N₃O₂
• MW: 305.708268642426
• MDL: MFCD19103463
• CID: 4695044
• Update Time: 2025-05-23

(2-{5-(2,4-Difluorophenoxy)methyl-1,2,4-oxadiazol-3-yl}Ethyl)methylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-{5-[(2,4-difluorophenoxy)methyl]-1,2,4-oxadiazol-3-yl}ethyl)methylamine hydrochloride
• 2-(5-((2,4-Difluorophenoxy)methyl)-1,2,4-oxadiazol-3-yl)-N-methylethanamine hydrochloride
• (2-(5-[(2,4-Difluorophenoxy)methyl]-1,2,4-oxadiazol-3-yl)ethyl)methylamine hydrochloride
• {2-[5-(2,4-difluorophenoxymethyl)-1,2,4-oxadiazol-3-yl]ethyl}(methyl)amine hydrochloride
• (2-{5-(2,4-Difluorophenoxy)methyl-1,2,4-oxadiazol-3-yl}Ethyl)methylamine Hydrochloride

• MDL： MFCD19103463
• Inchi： 1S/C12H13F2N3O2.ClH/c1-15-5-4-11-16-12(19-17-11)7-18-10-3-2-8(13)6-9(10)14;/h2-3,6,15H,4-5,7H2,1H3;1H
• InChI Key： MQSBXCDMTSBEPP-UHFFFAOYSA-N
• SMILES： Cl.FC1C=C(C=CC=1OCC1=NC(CCNC)=NO1)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 273
• Topological Polar Surface Area: 60.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on (2-{5-(2,4-Difluorophenoxy)methyl-1,2,4-oxadiazol-3-yl}Ethyl)methylamine Hydrochloride

The Comprehensive Overview of (2-{5-(2,4-Difluorophenoxy)methyl-1,2,4-Oxadiazol-3-yl}Ethyl)methylamine Hydrochloride (CAS No. 1332529-66-4)

The compound (2-{5-(2,4-Difluorophenoxy)methyl-1,2,4-Oxadiazol-3-yl}Ethyl)methylamine Hydrochloride with CAS No. 1332529-66-4 is a highly specialized chemical entity that has garnered significant attention in the fields of pharmaceutical research and materials science. This compound is characterized by its unique structural features, which include a 1,2,4-Oxadiazole ring system and a difluorophenoxy substituent. These structural elements contribute to its exceptional chemical properties and potential applications in drug development and advanced materials.

Recent studies have highlighted the importance of oxadiazole derivatives in medicinal chemistry due to their ability to modulate various biological targets. The presence of the difluorophenoxy group in this compound enhances its pharmacokinetic properties, making it a promising candidate for drug delivery systems. Researchers have also explored the synthesis of this compound using novel methodologies that incorporate green chemistry principles, thereby reducing environmental impact while maintaining high yields.

In terms of application, (2-{5-(2,4-Difluorophenoxy)methyl-1,2,4-Oxadiazol-3-yl}Ethyl)methylamine Hydrochloride has shown potential in the development of antiviral agents and anticancer drugs. Its ability to inhibit key enzymes involved in viral replication and cancer cell proliferation has been validated through in vitro and in vivo experiments. Furthermore, its hydrochloride salt form ensures stability and solubility in aqueous solutions, which are critical factors for pharmaceutical formulations.

The synthesis of this compound involves a multi-step process that begins with the preparation of the difluorophenol intermediate, followed by its coupling with the oxadiazole ring through nucleophilic substitution reactions. The final step involves quaternization with methylamine to form the hydrochloride salt. This synthetic pathway has been optimized to enhance efficiency and minimize byproduct formation.

From a pharmacological perspective, this compound exhibits excellent bioavailability and low toxicity profiles in preclinical models. Its ability to cross the blood-brain barrier makes it particularly interesting for treating central nervous system disorders. Ongoing clinical trials are currently evaluating its efficacy in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

In conclusion, (2-{5-(2,4-Difluorophenoxy)methyl-1,2,4-Oxadiazol-3-yl}Ethyl)methylamine Hydrochloride represents a cutting-edge advancement in chemical synthesis and drug discovery. Its unique structure and versatile applications position it as a key player in future therapeutic developments.